N-[4-(aminosulfonyl)phenyl]-2-(3,5-dimethyl-1-piperidinyl)acetamide

• IUPAC Name: 2-(3,5-dimethylpiperidin-1-yl)-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C15H23N3O3S/c1-11-7-12(2)9-18(8-11)10-15(19)17-13-3-5-14(6-4-13)22(16,20)21/h3-6,11-12H,7-10H2,1-2H3,(H,17,19)(H2,16,20,21)
• InChI Key: BNZHPFUXYCHQOY-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C
• Molecular Formula: C15H23N3O3S
• Molecular Weight: 325.4 g/mol

Description

N-[4-(aminosulfonyl)phenyl]-2-(3,5-dimethyl-1-piperidinyl)acetamide is a synthetic compound that has been developed for its potential applications in scientific research. It is commonly referred to as ADQX and is a noncompetitive antagonist of the AMPA receptor, which is a subtype of the glutamate receptor. The compound has been shown to have a high affinity for the receptor, making it a valuable tool for investigating the role of the AMPA receptor in various physiological and pathological processes.

Mechanism of Action

ADQX acts as a noncompetitive antagonist of the AMPA receptor. This means that it binds to a site on the receptor that is distinct from the glutamate binding site and blocks the receptor from opening in response to glutamate. This results in a reduction in the excitatory signaling mediated by the AMPA receptor.
Biochemical and Physiological Effects:
ADQX has been shown to have several biochemical and physiological effects. These include:
1. Reduction in excitatory signaling: ADQX blocks the AMPA receptor, which is involved in mediating excitatory signaling in the brain. This results in a reduction in the excitatory signaling mediated by the receptor.
2. Neuroprotection: ADQX has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's disease. It has been suggested that the compound may be able to slow down the progression of these diseases by blocking the excitotoxic effects of glutamate on neurons.
3. Analgesia: ADQX has been shown to have analgesic effects in animal models of pain. It has been suggested that the compound may be able to reduce pain by blocking the AMPA receptor, which is involved in the transmission of pain signals.

Advantages and Limitations for Lab Experiments

ADQX has several advantages and limitations for lab experiments. Some of the advantages include:
1. High affinity for the AMPA receptor: ADQX has a high affinity for the AMPA receptor, making it a valuable tool for investigating the role of this receptor in various physiological and pathological processes.
2. Selective blocking of the AMPA receptor: ADQX selectively blocks the AMPA receptor, making it a valuable tool for investigating the specific role of this receptor in various processes.
3. Availability: ADQX is commercially available, making it easy to obtain for lab experiments.
Some of the limitations of ADQX include:
1. Non-specific effects: ADQX may have non-specific effects on other receptors or signaling pathways, which could confound the interpretation of results.
2. Limited duration of action: ADQX has a relatively short duration of action, which may limit its usefulness in some experiments.
3. Cost: ADQX can be expensive, which may limit its use in some labs.

Future Directions

There are several future directions for research on ADQX. Some of these include:
1. Investigation of the role of the AMPA receptor in neurodegenerative diseases: Further research is needed to investigate the potential of ADQX as a treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's disease.
2. Development of more selective AMPA receptor antagonists: Further research is needed to develop more selective AMPA receptor antagonists that do not have non-specific effects on other receptors or signaling pathways.
3. Investigation of the role of the AMPA receptor in addiction: Further research is needed to investigate the potential of ADQX and other AMPA receptor antagonists as treatments for addiction.
4. Investigation of the role of the AMPA receptor in other physiological and pathological processes: Further research is needed to investigate the role of the AMPA receptor in other processes such as pain, learning and memory, and synaptic plasticity.

Scientific Research Applications

ADQX has been extensively studied for its potential applications in scientific research. Its ability to selectively block the AMPA receptor has made it a valuable tool for investigating the role of this receptor in various physiological and pathological processes. Some of the areas where ADQX has been used include:
1. Neurodegenerative diseases: ADQX has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's disease. It has been suggested that the compound may be able to slow down the progression of these diseases by blocking the excitotoxic effects of glutamate on neurons.
2. Pain management: ADQX has been shown to have analgesic effects in animal models of pain. It has been suggested that the compound may be able to reduce pain by blocking the AMPA receptor, which is involved in the transmission of pain signals.
3. Addiction: ADQX has been shown to reduce drug-seeking behavior in animal models of addiction. It has been suggested that the compound may be able to reduce addiction by blocking the reinforcing effects of drugs of abuse on the AMPA receptor.